![molecular formula C8H18S<br>(CH3)2CSHCH2C(CH3)3<br>C8H18S B3057051 2-Methyl-2-heptanethiol CAS No. 763-20-2](/img/structure/B3057051.png)
2-Methyl-2-heptanethiol
Overview
Description
2-Methyl-2-heptanethiol is an organic compound classified as a thiol . It exists as a straw-colored liquid with a strong, obnoxious odor . This compound finds applications as a lubricant additive and in polymer modification .
Synthesis Analysis
This compound is one of the tertiary aliphatic mercaptans (thiols) synthesized from petroleum . Initial research postulated their use as lubricant additives , ore flotation collectors , vulcanization accelerators , fungicides , and nonionic detergents .
Molecular Structure Analysis
The molecular formula of This compound is C8H18S , with a molar mass of 146.29 g/mol . Its linear structure consists of a heptane backbone with a methyl group and a sulfur atom attached to the second carbon atom .
Chemical Reactions Analysis
The chemical behavior of This compound involves reactions typical of thiols. These may include oxidation , alkylation , and substitution reactions . For instance, it can undergo oxidation to form the corresponding disulfide .
Physical and Chemical Properties Analysis
Scientific Research Applications
Flavor Compound in Bell Peppers
2-Heptanethiol has been identified as a constituent of red and green bell pepper extracts. It contributes to the sulfury, onion-like, and vegetable-like aromas, especially reminiscent of bell pepper at lower concentrations. This compound's chemical structure and aroma properties were established through mass spectra, retention indices, chemical synthesis, and nuclear magnetic resonance spectroscopy measurements (Simian et al., 2004).
Fragrance Ingredient Safety Assessment
1-Heptanethiol, closely related to 2-Methyl-2-heptanethiol, underwent a comprehensive safety assessment focusing on genotoxicity, reproductive toxicity, and skin sensitization, among other factors. The assessment concluded that there are no safety concerns for 1-heptanethiol under current declared levels of use (Api et al., 2021).
Milk Analysis Techniques
In studies comparing milk subjected to different heat treatments, the concentration of 2-heptanone, a compound in the same chemical family, was found to be a key discriminating factor. This suggests potential applications in quality control and process monitoring in the dairy industry (Contarini & Povolo, 2002).
Electrochemical Properties of Self-Assembled Monolayers
Research on 2-methyl-3-(ω-mercaptoalkyl)-1,4-naphthoquinones, which are chemically related to this compound, has revealed insights into the structural and electrochemical parameters of self-assembled monolayers on gold. This could have implications for the development of sensors and other electrochemical applications (Bulovas et al., 2006).
Properties
IUPAC Name |
2-methylheptane-2-thiol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18S/c1-4-5-6-7-8(2,3)9/h9H,4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSTAKRCVPORMCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C)(C)S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Record name | 2-METHYL-2-HEPTANETHIOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24011 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9075290 | |
Record name | 2-Heptanethiol, 2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9075290 | |
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Molecular Weight |
146.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-methyl-2-heptanethiol appears as a straw-colored liquid with a strong, obnoxious odor. Lethal by inhalation of even small amounts of vapor. Lethal by skin absorption. Skin and eye irritant. Decomposes at high temperatures to form toxic sulfur oxides and flammable hydrogen sulfide. Less dense than water. Used as a lubricant additive and in polymer modification., Yellow liquid with an obnoxious odor; [CAMEO] | |
Record name | 2-METHYL-2-HEPTANETHIOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24011 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2-Methyl-2-heptanethiol | |
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Flash Point |
115 °F [CAMEO] | |
Record name | 2-Methyl-2-heptanethiol | |
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URL | https://haz-map.com/Agents/1638 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
763-20-2 | |
Record name | 2-METHYL-2-HEPTANETHIOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/24011 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2-Methyl-2-heptanethiol | |
Source | CAS Common Chemistry | |
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Record name | 2-Methylheptane-2-thiol | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000763202 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Heptanethiol, 2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9075290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methylheptane-2-thiol | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SWR39B4RNK | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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